Cas no 80220-93-5 (2-Propynoic acid, 3-phenyl-, butyl ester)

2-Propynoic acid, 3-phenyl-, butyl ester structure
80220-93-5 structure
Product Name:2-Propynoic acid, 3-phenyl-, butyl ester
CAS No:80220-93-5
MF:C13H14O2
MW:202.249063968658
CID:706045
PubChem ID:11769566
Update Time:2025-04-19

2-Propynoic acid, 3-phenyl-, butyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propynoic acid, 3-phenyl-, butyl ester
    • butyl 3-phenylprop-2-ynoate
    • LogP
    • ZSCXDZVDJROKDN-UHFFFAOYSA-N
    • 3-phenyl-prop-2-ynoic acid butyl ester
    • DTXSID90472156
    • n-butyl phenylpropynoate
    • 80220-93-5
    • SCHEMBL5680676
    • Inchi: 1S/C13H14O2/c1-2-3-11-15-13(14)10-9-12-7-5-4-6-8-12/h4-8H,2-3,11H2,1H3
    • InChI Key: ZSCXDZVDJROKDN-UHFFFAOYSA-N
    • SMILES: O(C(C#CC1C=CC=CC=1)=O)CCCC

Computed Properties

  • Exact Mass: 202.099379685g/mol
  • Monoisotopic Mass: 202.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26.3Ų
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